Cas no 477710-95-5 ((E)-1-[3-[1-(3-fluoro-4-phenylphenoxy)ethyl]pyrazol-1-yl]-3-(4-phenylmethoxyphenyl)prop-2-en-1-one)

• Product Name: (E)-1-[3-[1-(3-fluoro-4-phenylphenoxy)ethyl]pyrazol-1-yl]-3-(4-phenylmethoxyphenyl)prop-2-en-1-one
• CAS No: 477710-95-5
• MF: C₃₃H₂₇FN₂O₃
• MW: 518.577491998672
• CID: 5264760
• Update Time: 2025-10-30

(E)-1-[3-[1-(3-fluoro-4-phenylphenoxy)ethyl]pyrazol-1-yl]-3-(4-phenylmethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-[4-(BENZYLOXY)PHENYL]-1-(3-(1-[(2-FLUORO[1,1'-BIPHENYL]-4-YL)OXY]ETHYL)-1H-PYRAZOL-1-YL)-2-PROPEN-1-ONE
• (2E)-3-[4-(benzyloxy)phenyl]-1-{3-[1-({2-fluoro-[1,1'-biphenyl]-4-yl}oxy)ethyl]-1H-pyrazol-1-yl}prop-2-en-1-one
• 2-Propen-1-one, 1-[3-[1-[(2-fluoro[1,1'-biphenyl]-4-yl)oxy]ethyl]-1H-pyrazol-1-yl]-3-[4-(phenylmethoxy)phenyl]-
• (E)-1-[3-[1-(3-fluoro-4-phenylphenoxy)ethyl]pyrazol-1-yl]-3-(4-phenylmethoxyphenyl)prop-2-en-1-one
• (E)-3-[4-(benzyloxy)phenyl]-1-(3-{1-[(2-fluoro[1,1'-biphenyl]-4-yl)oxy]ethyl}-1H-pyrazol-1-yl)-2-propen-1-one

• Inchi： 1S/C33H27FN2O3/c1-24(39-29-17-18-30(31(34)22-29)27-10-6-3-7-11-27)32-20-21-36(35-32)33(37)19-14-25-12-15-28(16-13-25)38-23-26-8-4-2-5-9-26/h2-22,24H,23H2,1H3/b19-14+
• InChI Key： NDLPEKANJUNYEH-XMHGGMMESA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=CC=1)OC(C)C1C=CN(C(/C=C/C2C=CC(=CC=2)OCC2C=CC=CC=2)=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 773
• XLogP3: 7.3
• Topological Polar Surface Area: 53.4

Additional information on (E)-1-[3-[1-(3-fluoro-4-phenylphenoxy)ethyl]pyrazol-1-yl]-3-(4-phenylmethoxyphenyl)prop-2-en-1-one

Introduction to (E)-1-[3-[1-(3-Fluoro-4-Phenylphenoxy)Ethyl]Pyrazol-1-yl]-3-(4-Phenylmethoxyphenyl)prop-2-en-1-one (CAS No. 477710-95-5)

(E)-1-[3-[1-(3-Fluoro-4-Phenylphenoxy)Ethyl]Pyrazol-1-yl]-3-(4-Phenylmethoxyphenyl)prop-2-en-1-one, with the CAS number 477710-95-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and is characterized by its unique structural features, including a fluorinated phenylphenoxy group and a phenylmethoxyphenyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The pyrazole ring is a well-known pharmacophore in medicinal chemistry, often associated with anti-inflammatory, analgesic, and antipyretic properties. The presence of the fluorine atom in the phenylphenoxy group can enhance the lipophilicity and metabolic stability of the molecule, which are crucial for improving its pharmacokinetic properties. Additionally, the phenylmethoxyphenyl moiety can influence the compound's binding affinity to specific biological targets, making it a promising candidate for drug development.

Recent studies have explored the potential of (E)-1-[3-[1-(3-Fluoro-4-Phenylphenoxy)Ethyl]Pyrazol-1-yl]-3-(4-Phenylmethoxyphenyl)prop-2-en-1-one in various therapeutic areas. One notable area of research is its potential as an anti-cancer agent. In vitro studies have shown that this compound exhibits selective cytotoxicity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Another area of interest is the compound's anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that (E)-1-[3-[1-(3-Fluoro-4-Phenylphenoxy)Ethyl]Pyrazol-1-yl]-3-(4-Phenylmethoxyphenyl)prop-2-en-1-one can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a potential candidate for the development of novel anti-inflammatory drugs.

The pharmacokinetic profile of (E)-1-[3-[1-(3-Fluoro-4-Phenylphenoxy)Ethyl]Pyrazol-1-yl]-3-(4-Phenylmethoxyphenyl)prop-2-en-1-one has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, which are essential for its therapeutic efficacy. Additionally, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile for further clinical development.

In terms of chemical synthesis, (E)-1-[3-[1-(3-Fluoro-4-Phenylphenoxy)ethyl]pyrazol*-1-y]-3-(4-*pheny*l*methoxy*pheny*)prop*-2-*en-*one can be synthesized through a multi-step process involving several key reactions. The synthesis typically starts with the preparation of the fluorinated pheny*l*phenoxy*ethyl* intermediate, followed by coupling with a pyrazole* derivative and subsequent functionalization steps to introduce the pheny*l*methoxy*pheny* moiety. The final step involves the formation of the prop-*2-*en-*one* structure through an appropriate condensation reaction.

The structural complexity and unique properties of (E)-1-[3-[1-(3-*fluoro*-4-*pheny*l*phenoxy*)ethyl]*pyrazol*-1-y]-3-(4-*pheny*l*methoxy*pheny*)prop*-2-*en-*one make it an attractive target for further research and development. Ongoing studies are focused on optimizing its structure to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, efforts are being made to explore its potential in combination therapy with other drugs to achieve synergistic effects.

In conclusion, (E)-1-[3-[1-(3-*fluoro*-4-*pheny*l*phenoxy*)ethyl]*pyrazol*-1-y]-3-(4-*pheny*l*methoxy*pheny*)prop*-2-*en-*one (CAS No. 477710-*95*-5) is a promising compound with potential applications in various therapeutic areas, including oncology and inflammatory diseases. Its unique structural features and favorable pharmacological properties make it an important molecule for further investigation in both academic research and pharmaceutical development.